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Compound of Interest

Compound Name: Aurin

Cat. No.: B147695 Get Quote

Technical Support Center: Aurintricarboxylic
Acid (ATA)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address the

solubility and stability challenges of Aurintricarboxylic acid (ATA).

Frequently Asked Questions (FAQs)
1. What is Aurintricarboxylic acid (ATA) and what are its common forms?

Aurintricarboxylic acid is a polymeric carboxylated triphenyl methane derivative.[1] It is a

potent inhibitor of protein-nucleic acid interactions and has been shown to inhibit various

enzymes, including topoisomerase II and ribonucleases.[2][3] It is commercially available in two

primary forms: the free acid and its triammonium salt. The choice of form can significantly

impact its solubility.

2. What are the primary solubility challenges with ATA?

The free acid form of ATA is practically insoluble in water.[3] While the ammonium salt of ATA

shows improved solubility, it is only sparingly soluble in aqueous buffers like PBS (pH 7.2) at

approximately 0.1 mg/mL.[4] Higher concentrations are achievable in organic solvents.

3. What are the key stability concerns for ATA?
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ATA readily polymerizes in aqueous solutions.[2][3] Aqueous solutions of the ATA ammonium

salt are not recommended for storage for more than one day.[4] Stock solutions in organic

solvents are more stable but should be stored properly to avoid degradation from repeated

freeze-thaw cycles.[5]

Troubleshooting Guides
Issue: Difficulty Dissolving ATA
Q: I am unable to dissolve Aurintricarboxylic acid in my aqueous buffer.

A: This is a common issue, especially with the free acid form. Here are several approaches to

improve solubility:

Use the Ammonium Salt: The triammonium salt of ATA has significantly better aqueous

solubility than the free acid.

pH Adjustment: ATA's solubility is pH-dependent. Since it is an acid, its solubility increases in

alkaline conditions. A common laboratory practice for similar compounds is to dissolve it in a

small amount of a weak base, such as 0.1 M NaOH, and then dilute it with the desired buffer

to the final concentration and pH.

Utilize Organic Solvents for Stock Solutions: For many biological experiments, a common

and effective strategy is to first prepare a high-concentration stock solution in an organic

solvent and then dilute it into your aqueous experimental medium.

Experimental Protocol: Preparing an ATA Stock Solution in DMSO

Weigh the desired amount of ATA ammonium salt in a sterile, chemical-resistant tube.

Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired

stock concentration (e.g., 10-20 mg/mL).

Vortex or sonicate briefly at room temperature until the ATA is completely dissolved. To

aid dissolution, you can gently warm the tube to 37°C.[5]

Store the stock solution in small, single-use aliquots at -20°C or -80°C to minimize

freeze-thaw cycles.[5]
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Workflow for Preparing a Diluted Aqueous Solution from a DMSO Stock:
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Caption: Workflow for preparing a working aqueous solution of ATA from a DMSO stock.

Issue: ATA Solution Appears Unstable or Precipitates
Over Time
Q: My prepared ATA solution is not stable and I see precipitation. How can I improve its

stability?

A: The stability of ATA in solution is a significant challenge due to its tendency to polymerize.

Here are some strategies to mitigate this:

Prepare Fresh Solutions: Due to its limited stability in aqueous media, it is highly

recommended to prepare fresh solutions of ATA for each experiment.[4]

Proper Storage of Stock Solutions:

Store stock solutions in tightly sealed vials to prevent hydration from atmospheric

moisture.

Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles,

which can introduce moisture and promote degradation.[5]

For short-term storage (up to 1 month), -20°C is acceptable. For longer-term storage (up

to 6 months), -80°C is recommended.[5]

Avoid Prolonged Storage of Aqueous Dilutions: Do not store aqueous dilutions of ATA for

more than a day.[4] If your experiment runs for an extended period, consider adding freshly

diluted ATA at different time points if the protocol allows.
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Logical Flow for Ensuring ATA Solution Stability:
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Caption: Decision-making process for preparing and storing stable ATA solutions.

Data at a Glance
Table 1: Solubility of Aurintricarboxylic Acid (Ammonium Salt)

Solvent Concentration Reference

Dimethyl sulfoxide (DMSO) ~20 mg/mL [4]

Dimethylformamide (DMF) ~20 mg/mL [4]

Ethanol ~10 mg/mL [4]

Phosphate-Buffered Saline

(PBS), pH 7.2
~0.1 mg/mL [4]

Table 2: Recommended Storage Conditions for ATA Stock Solutions

Storage Temperature
Maximum Recommended
Duration

Reference

-20°C 1 month [5]

-80°C 6 months [5]

Signaling Pathway Inhibition by ATA
ATA is known to inhibit multiple signaling pathways by preventing protein-nucleic acid

interactions. For example, it can inhibit the Jak/STAT pathway.

Caption: ATA inhibits the Jak/STAT pathway by preventing the binding of phosphorylated STAT

to DNA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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